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Compound of Interest

Compound Name:
2,2,3,3,4,4,4-Heptafluorobutanoic

acid; silver

CAS No.: 3794-64-7

Cat. No.: B1582830

Get Quote

Silver heptafluorobutyrate, also known as heptafluorobutyric acid silver salt, is a white,

crystalline powder valued in scientific research for its utility in synthesizing fluorinated

materials, as a catalyst, and in the electronics industry.[1] Its efficacy is intrinsically linked to its

chemical properties, which also dictate the necessary handling and storage precautions.

Table 1: Physicochemical Properties of Silver Heptafluorobutyrate
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Property Value Source(s)

CAS Number 3794-64-7 [2][3][4][5]

Molecular Formula C₄AgF₇O₂ [2][3][5]

Molecular Weight 320.90 g/mol [3]

Appearance White crystalline powder [1]

Melting Point 292-294 °C [2]

Solubility

Soluble in water and various

polar organic solvents (e.g.,

CH₃CN, THF, alcohols)

[1][2]

| Key Sensitivities| Light-sensitive, moisture-sensitive |[1][2] |

The compound's sensitivity to light and moisture is a critical consideration; degradation can

occur upon exposure, impacting experimental integrity and potentially altering its hazard profile.

[1][2]

Section 2: Hazard Identification and Toxicological
Profile
A thorough understanding of the hazards associated with silver heptafluorobutyrate is the

foundation of its safe use. The primary and most severe risk is serious eye damage.[3]

Table 2: GHS Hazard Classification for Silver Heptafluorobutyrate

Pictogram

Signal Word Danger

Hazard Statements H318: Causes serious eye damage.[2][3]

| Precautionary Statements | P280: Wear protective gloves/protective clothing/eye

protection/face protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for
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several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. |

Source: Aggregated GHS information from multiple suppliers.[2][3]

Toxicological Data:
The acute oral toxicity is relatively low, with a reported LD50 (rat) of 2140 mg/kg.[2] However,

the primary danger lies in its corrosive effect on the eyes.[3] As with all silver compounds, there

is a risk of developing argyria—a permanent blue-gray discoloration of the skin and mucous

membranes—from chronic exposure or ingestion.[6][7]

Reactivity Hazards:
Silver heptafluorobutyrate is incompatible with strong reducing agents and combustible

materials.[8][9] Upon thermal decomposition, it can release hazardous substances, including

carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen fluoride (HF).[8] General safety

protocols for silver salts should also be observed; for instance, contact with acetylene or

ammonia should be avoided to prevent the formation of potentially explosive compounds like

silver acetylide or silver amide.[6]

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to exposure prevention is crucial. This begins with robust engineering

controls and is supplemented by appropriate PPE.

Engineering Controls:
The principle of "as low as reasonably practicable" (ALARP) should guide all handling

procedures.

Chemical Fume Hood: All work involving the handling of solid silver heptafluorobutyrate or its

solutions must be conducted in a certified chemical fume hood.[2][7] This is critical for

preventing the inhalation of airborne particles and containing any potential spills.

Eyewash Stations and Safety Showers: These facilities must be readily accessible and

located close to the workstation where the chemical is handled.[7][8] Immediate access is
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vital in the event of accidental contact.

Personal Protective Equipment (PPE):
PPE is the last line of defense and should never be used as a substitute for proper engineering

controls.

Eye and Face Protection: Due to the severe risk of eye damage (H318), tight-sealing safety

goggles are mandatory.[8] For procedures with a higher risk of splashing, a full-face shield

should be worn in addition to goggles.[8]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn at all

times.[7][10][11] It is imperative to wash hands thoroughly after removing gloves.

Body Protection: A laboratory coat must be worn to protect skin and clothing.[1][12] For

larger quantities, additional protective clothing may be necessary.

Respiratory Protection: If there is a risk of generating significant dust, and engineering

controls are insufficient, a NIOSH-approved N95 dust mask or a more advanced respirator

should be used.[2][7]
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Workflow for Safe Handling of Silver Heptafluorobutyrate

1. Procedural Review & Risk Assessment

2. Don Appropriate PPE
(Goggles, Nitrile Gloves, Lab Coat)

3. Prepare Workspace
(Verify Fume Hood Operation)

4. Handle Chemical
(Weighing, Solution Prep)

5. Post-Handling Cleanup
(Decontaminate Surfaces)

6. Secure Compound
(Store in Tightly-Sealed, Light-Protected Container)

7. Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: A standard workflow for the safe handling of silver heptafluorobutyrate.

Section 4: Standard Operating Procedures for Safe
Handling
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Adherence to a validated protocol minimizes risk and ensures procedural consistency.

Experimental Protocol: Weighing and Preparing a
Solution

Preparation: Before beginning, ensure the chemical fume hood is operational and the sash is

at the appropriate height. Clear the workspace of all unnecessary items. Assemble all

required equipment (spatula, weigh boat, beaker, solvent, etc.).

Don PPE: Put on a lab coat, nitrile gloves, and tight-sealing safety goggles.

Weighing:

Place a tared weigh boat on an analytical balance inside the fume hood.

Carefully retrieve the silver heptafluorobutyrate container from its storage location,

keeping it sealed until inside the hood.

Slowly open the container. Using a clean spatula, carefully transfer the desired amount of

the white powder to the weigh boat. Avoid any actions that could generate dust.

Securely close the primary container immediately after dispensing.

Solubilization:

Carefully transfer the weighed powder into the designated beaker.

Slowly add the desired solvent to the beaker, pointing the opening away from you.

If necessary, use a magnetic stirrer on a low setting to aid dissolution.

Cleanup:

Dispose of the used weigh boat and any contaminated consumables (e.g., pipette tips,

wipes) into a designated hazardous waste container.

Wipe down the spatula and the work surface inside the fume hood with an appropriate

solvent and then soap and water.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582830?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Steps: Ensure the newly prepared solution is clearly labeled with the chemical name,

concentration, date, and appropriate hazard warnings. Store the primary container in

accordance with the guidelines in Section 5. Remove PPE and wash hands thoroughly.

Section 5: Storage and Stability
Proper storage is paramount to maintaining the chemical's integrity and preventing hazardous

situations.

Container: Store in a tightly closed container to prevent exposure to air and moisture.[1][2]

Light Protection: The compound is light-sensitive and must be stored in an opaque or amber

container, or in a dark location such as a cabinet, to prevent decomposition.[1][2][12]

Environment: Keep in a cool, dry, and well-ventilated area.[2][9]

Incompatibilities: Segregate from incompatible materials, particularly strong reducing agents,

organic materials, and other combustibles.[8][9]

Section 6: Emergency Procedures and First Aid
Immediate and correct action is critical in the event of an exposure or spill.

First Aid Measures:
Eye Contact: This is the most critical exposure route. Immediately flush eyes with copious

amounts of water for at least 15-20 minutes, holding the eyelids open.[6] Remove contact

lenses if present and easy to do. Seek immediate medical attention.[13]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[6][12] Remove contaminated clothing and wash it before reuse.[8][13] Seek

medical attention if irritation develops or persists.

Inhalation: Move the individual to fresh air at once.[6] If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[12][14] Rinse the mouth thoroughly with water. Seek

immediate medical attention.[6][12]
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Spill Response:
The response to a spill should be dictated by its size and location.

Decision Tree for Spill Response

Spill Occurs

Is the spill large or
in a public area?

Alert others in the area.
Evacuate if necessary.

Contact Emergency Services / EHS.

YES

Restrict access to the area.
Ensure proper PPE is worn.

NO

YES NO

Cover with an inert absorbent material
(e.g., sand, vermiculite).

Carefully sweep up solid or
absorbed material.

Place waste in a labeled,
sealed hazardous waste container.

Decontaminate the area
with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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